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Compound of Interest

Compound Name:
(1S)-1-(2-methyloxolan-2-yl)ethan-

1-ol

CAS No.: 1423043-71-3

Cat. No.: B1458882

Get Quote

Executive Summary & Molecule Profile
Methyloxolan-2-yl ethanol (systematically 2-(5-methyltetrahydrofuran-2-yl)ethanol or related

isomers) represents a class of bifunctional cyclic ethers commonly encountered as metabolic

byproducts, flavor volatiles, or synthetic intermediates in biofuel production.

Analyzing this molecule presents a specific "dichotomy of stability" challenge:

The Cyclic Ether Core: Relatively stable but prone to characteristic

-cleavage.

The Hydroxyl Tail: Labile, prone to dehydration (

) and oxidative cleavage.

This guide compares the fragmentation dynamics of this molecule across Electron Ionization

(EI), Chemical Ionization (CI), and Electrospray Ionization (ESI), providing a validated workflow
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for unambiguous identification.

Property Data

Formula

Exact Mass 130.0994 Da

Key Challenge

Weak molecular ion (

) in EI; isomeric differentiation from acyclic

esters.

Recommended Mode
GC-EI-MS for structural fingerprinting; GC-CI-

MS for MW confirmation.

Mechanistic Deep Dive: Fragmentation Pathways
To interpret the spectrum, one must understand the causality of bond breaking. The

fragmentation of methyloxolan-2-yl ethanol is governed by charge localization on the ether

oxygen versus the hydroxyl oxygen.

The Alpha-Cleavage Dominance (EI @ 70eV)
Upon electron impact, the radical cation (

) forms. The most favorable pathway is

-cleavage adjacent to the cyclic ether oxygen.

Pathway A (Ring Preservation): Homolytic cleavage of the exocyclic C-C bond (connecting

the ring to the ethanol tail). This ejects the hydroxyethyl radical (

) and stabilizes the charge on the oxonium ring.

Result: Base peak candidate at

85 (Methyl-oxolanyl cation).

Pathway B (Dehydration): The hydroxyl group facilitates a 1,4-elimination of water, especially

if thermal energy in the source is high.
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Result: Peak at

112 (

).

Pathway C (Ring Opening): High-energy ring opening of the THF moiety leads to alkene

elimination.

Validated Fragmentation Pathway Diagram
The following diagram illustrates the competitive kinetics between ring stabilization and side-

chain ejection.
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Figure 1: Mechanistic flow of Methyloxolan-2-yl ethanol fragmentation. Note the competition

between the stable oxonium ion (

85) and dehydration (

112).
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This section objectively compares ionization techniques. As a scientist, you should choose the

method based on whether you need structural proof (EI) or molecular weight confirmation

(CI/ESI).

Electron Ionization (EI) - The Gold Standard
Mechanism: 70 eV electron bombardment.[1]

Performance:

Pros: Generates a rich "fingerprint." The

85 and

71 (if methyl is lost) peaks allow differentiation from acyclic isomers.

Cons: The molecular ion (

130) is often <1% relative abundance, making it risky for unknown identification without a
library match.

Diagnostic Ions:

85 (Base), 43, 31, 112.

Chemical Ionization (CI) - The Soft Alternative
Mechanism: Proton transfer using Methane or Ammonia reagent gas.

Performance:

Pros: Preserves the

species.

Cons: Loss of structural detail. Ammonia CI is recommended here because the proton

affinity of the ether oxygen allows for a stable

adduct.
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Diagnostic Ions:

131 (

),

148 (

).

Electrospray Ionization (ESI) - The Sensitivity Choice
Mechanism: Solution-phase ionization (LC-MS).

Performance:

Pros: Essential for biological matrices (blood/urine) where GC is not viable.

Cons: Ethers and neutral alcohols ionize poorly in ESI (+). You often see high background

noise unless you form sodium adducts

.

Diagnostic Ions:

153 (

).
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Feature GC-EI-MS
GC-CI-MS
(Methane)

LC-ESI-MS/MS

Parent Ion Visibility Trace / Absent
High (

)

High (

)

Structural Info Excellent Poor
Moderate (requires

MS/MS)

Limit of Detection ~10 pg ~50 pg ~1 pg (MRM mode)

Primary Fragment 85
113 (

)
153 (Adduct)

Experimental Protocols
Protocol A: Structural Confirmation via GC-EI-MS
Use this protocol for purity analysis of synthesized material or flavor profiling.

1. Sample Preparation:

Dilute 10 µL of sample in 1 mL Dichloromethane (DCM). DCM is preferred over methanol to

prevent solvent tailing interacting with the hydroxyl group.

2. GC Parameters:

Column: Rxi-5Sil MS or equivalent (30m x 0.25mm x 0.25µm). Non-polar phases minimize

peak tailing for alcohols.

Inlet: Split 1:50 @ 250°C.

Carrier: Helium @ 1.2 mL/min (Constant Flow).

Oven: 40°C (hold 2 min)

10°C/min
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250°C.

3. MS Parameters:

Source Temp: 230°C. (Note: Keep source cooler than standard 250°C to minimize thermal

dehydration of the alcohol).

Scan Range: 29–300 amu.

4. Data Validation Criteria:

Check for

31 (

). If absent, suspect the ether linkage is not intact or the side chain is not ethanol.

Check ratio of

112 :

85. If 112 is dominant, the inlet temperature may be too high, causing thermal degradation.

Protocol B: Quantitative Bioanalysis via LC-ESI-MS/MS
Use this protocol for detecting the molecule in plasma/media.

1. Workflow Logic: Since the molecule is neutral, standard ESI+ is inefficient. We utilize Sodium

Adduct Formation or Derivatization. The protocol below uses the Sodium Adduct method

(simplest).

2. Mobile Phase:

A: Water + 0.1% Formic Acid + 2mM Ammonium Acetate (Source of cations).

B: Methanol + 0.1% Formic Acid.

3. MS/MS Transitions (MRM):

Precursor:
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153.1 (

)

Product 1:

85.0 (Loss of side chain + Na interaction).

Product 2:

67.0 (Ring fragmentation).

Decision Workflow: Selecting the Right Method
Use the following logic map to determine the appropriate analysis path for your specific

research constraints.

Start: Sample Type?

Pure Chemical / 
Synthetic Intermediate

Biological Matrix 
(Plasma, Urine)

Goal: Structural ID? Goal: Trace Quant?

GC-EI-MS
(Protocol A)

Yes

GC-CI-MS
(Methane)

No (Need MW only)

LC-ESI-MS/MS
(Protocol B)
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Figure 2: Decision tree for selecting the optimal mass spectrometry technique based on sample

origin and analytical goals.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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